![molecular formula C12H14N4OS2 B2586602 3-[(4-aminophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide CAS No. 931292-80-7](/img/structure/B2586602.png)
3-[(4-aminophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
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Overview
Description
Scientific Research Applications
- Researchers have investigated the antimicrobial properties of this compound. In a study by Kamel et al., several 1,3,4-thiadiazole derivatives were synthesized and tested against bacterial strains such as E. coli, B. mycoides, and the fungal strain C. albicans . Notably, four compounds exhibited superior antimicrobial activity.
- 1,3,4-Thiadiazoles are intriguing candidates in medicinal chemistry. Their diverse biological properties include anthelmintic, antiarthropodal, and fungicidal activities. Researchers explore their potential as drug leads for various diseases .
- 3-[(4-aminophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide serves as an intermediate in organic synthesis. It finds utility in laboratory research and chemical processes related to pharmaceuticals .
- The compound’s derivatives may be employed in cell viability assays. For instance, MTT (3-(4,5-dimethyl-2-thiazolyl)-2,5-diphenyl-2H-tetrazolium bromide) is used to assess cellular redox potential. Active respiring cells convert water-soluble MTT into insoluble purple formazan, which can be quantified spectrophotometrically .
- While specific industrial applications are not widely documented, 1,3,4-thiadiazoles have reactivity in the synthesis of various nitrogen, oxygen, sulfur, and selenium-containing compounds. Further exploration may reveal novel uses in industry .
Antimicrobial Activity
Medicinal Chemistry
Organic Synthesis Intermediates
Cell Viability Assays
Industrial Applications
Mechanism of Action
Target of Action
Compounds with a thiadiazole group are often associated with various biological activities such as antibacterial, antifungal, and anti-inflammatory effects . The specific target would depend on the exact structure of the compound and could range from enzymes to receptors to ion channels.
properties
IUPAC Name |
3-(4-aminophenyl)sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4OS2/c1-8-15-16-12(19-8)14-11(17)6-7-18-10-4-2-9(13)3-5-10/h2-5H,6-7,13H2,1H3,(H,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPWMFTDYNRUJDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CCSC2=CC=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-aminophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide |
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